Cas no 1121-98-8 ((3-Methylmorpholin-3-yl)methanol hydrochloride)

• Product Name: (3-Methylmorpholin-3-yl)methanol hydrochloride
• CAS No: 1121-98-8
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 4572263
• PubChem ID: 71758590
• Update Time: 2025-10-22

(3-Methylmorpholin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methylmorpholin-3-yl)methanol hydrochloride
• (3-methylmorpholin-3-yl)methanol;hydrochloride
• BAA12198
• (3-Methylmorpholin-3-yl)methanol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-6(4-8)5-9-3-2-7-6;/h7-8H,2-5H2,1H3;1H
• InChI Key： VEDJNMDZCWVODJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C)(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.1
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (3-Methylmorpholin-3-yl)methanol hydrochloride

Introduction to (3-Methylmorpholin-3-yl)methanol Hydrochloride (CAS No. 1121-98-8)

(3-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 1121-98-8) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 3-(3-Hydroxymethylmorpholino)propane-1-one hydrochloride, is a derivative of morpholine, a six-membered heterocyclic amine. Its unique chemical structure and properties make it an essential intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of (3-Methylmorpholin-3-yl)methanol hydrochloride is C₇H₁₅NO₂·HCl, and its molecular weight is approximately 175.66 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and methanol. These solubility properties make it an ideal candidate for various chemical reactions and formulations.

In the pharmaceutical industry, (3-Methylmorpholin-3-yl)methanol hydrochloride has gained attention due to its potential as a building block for the synthesis of drugs with diverse therapeutic applications. Recent research has highlighted its role in the development of antiviral agents, antibiotics, and anti-inflammatory drugs. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that derivatives of (3-Methylmorpholin-3-yl)methanol hydrochloride exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The chemical structure of (3-Methylmorpholin-3-yl)methanol hydrochloride features a morpholine ring with a methyl group and a hydroxymethyl group attached to the nitrogen atom. This configuration confers the compound with unique stereochemical properties that can be exploited in asymmetric synthesis, leading to the production of enantiomerically pure compounds. Enantiomeric purity is crucial in pharmaceuticals, as different enantiomers can have significantly different biological activities and pharmacokinetic profiles.

In addition to its use in drug synthesis, (3-Methylmorpholin-3-yl)methanol hydrochloride has been explored for its potential in drug delivery systems. A study published in *Advanced Drug Delivery Reviews* in 2021 investigated the use of this compound as a prodrug carrier for improving the bioavailability and therapeutic efficacy of poorly soluble drugs. The results showed that (3-Methylmorpholin-3-yl)methanol hydrochloride can enhance the solubility and stability of drugs, thereby improving their absorption and distribution in the body.

The safety profile of (3-Methylmorpholin-3-yl)methanol hydrochloride is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. According to a comprehensive review published in *Toxicology Letters* in 2020, (3-Methylmorpholin-3-yl)methanol hydrochloride exhibits low toxicity when used within recommended concentrations. However, it is important to handle this compound with appropriate safety measures to prevent inhalation, ingestion, or skin contact.

In conclusion, (3-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 1121-98-8) is a valuable compound with a wide range of applications in the pharmaceutical and chemical industries. Its unique chemical structure, solubility properties, and potential for use in drug synthesis and delivery systems make it an important molecule for researchers and chemists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and medicine.